5-(4-Cyclopropylpiperazine-1-carbonyl)pyridin-2-amine, trifluoroacetic acid

• IUPAC Name: (6-aminopyridin-3-yl)-(4-cyclopropylpiperazin-1-yl)methanone;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C13H18N4O.C2HF3O2/c14-12-4-1-10(9-15-12)13(18)17-7-5-16(6-8-17)11-2-3-11;3-2(4,5)1(6)7/h1,4,9,11H,2-3,5-8H2,(H2,14,15);(H,6,7)
• InChI Key: WQGHCEPUVDGAIA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCN(CC2)C(=O)C3=CN=C(C=C3)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C15H19F3N4O3
• Molecular Weight: 360.33 g/mol
• CAS No.: 1803607-26-2

Description

5-(4-Cyclopropylpiperazine-1-carbonyl)pyridin-2-amine, trifluoroacetic acid is a useful research compound. Its molecular formula is C15H19F3N4O3 and its molecular weight is 360.337. The purity is usually 95%.
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Scientific Research Applications

Applications in Heterocyclic Compound Synthesis

Synthesis of Pyrrolidines and Piperidines : Trifluoromethanesulfonic (triflic) acid has been shown to catalyze the cyclisation of homoallylic sulfonamides to form pyrrolidines. These reactions highlight the utility of trifluoroacetic acid derivatives in facilitating cyclisation processes, which could potentially be applied in the synthesis of complex heterocyclic compounds, including those related to "5-(4-Cyclopropylpiperazine-1-carbonyl)pyridin-2-amine, trifluoroacetic acid" (Haskins & Knight, 2002).

Formation of Pyrazolo[4,3-b]pyridine Derivatives : Research on 1-alkyl-N-Boc-5-formylpyrazol-4-amines reacting with malononitrile and cyanoacetamide has led to the formation of pyrazolo[4,3-b]pyridine derivatives. These findings demonstrate the potential for creating diverse heterocyclic frameworks, which could inform research into similar compounds like "this compound" (Yakovenko et al., 2020).

Catalytic Applications

Acylation Reactions : The synthesis of various heterocyclic compounds, including pyrazolo[4,3-b]pyridines, has been facilitated by acylation reactions. These studies underscore the versatility of catalytic processes involving trifluoroacetic acid derivatives in constructing complex molecular architectures, potentially relevant to the synthesis and functionalization of "this compound" (Ibrahim et al., 2011).

Mannich Reaction Catalysis : Pyridinium trifluoroacetate has been utilized as a novel catalyst in Mannich reactions, offering a pathway to β-amino carbonyl compounds under solvent-free conditions. This highlights the potential of using trifluoroacetic acid derivatives in catalytic applications, possibly extending to the synthesis and modification of compounds like "this compound" (Yue et al., 2009).

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. The mechanism of action refers to the specific biochemical interaction through which a substance produces its pharmacological effect.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. It’s important to handle all chemical compounds with care and use appropriate safety measures.

Future Directions

The future directions for the use and study of this compound are not specified in the search results. Future research could potentially explore its pharmacological effects, synthesis methods, and more.